2-[5-chloro-6-oxo-4-(1-piperidinyl)-1(6H)-pyridazinyl]-N-1-naphthylacetamide

• IUPAC Name: 2-(5-chloro-6-oxo-4-piperidin-1-ylpyridazin-1-yl)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H21ClN4O2/c22-20-18(25-11-4-1-5-12-25)13-23-26(21(20)28)14-19(27)24-17-10-6-8-15-7-2-3-9-16(15)17/h2-3,6-10,13H,1,4-5,11-12,14H2,(H,24,27)
• InChI Key: MHKKELAMQUHNSL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C(=O)N(N=C2)CC(=O)NC3=CC=CC4=CC=CC=C43)Cl
• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol

Description

Synthesis Analysis

• The synthesis of compounds related to 2-[5-chloro-6-oxo-4-(1-piperidinyl)-1(6H)-pyridazinyl]-N-1-naphthylacetamide involves various heterocyclic synthesis methods. For example, 1-Naphthyl-2-cyanoacetamide reacts with arylidene malononitrile and other diketones to yield novel pyridine, pyrimidine, and naphtho[2,1-b]oxazine derivatives, showcasing a versatile approach to constructing complex molecules (Fadda et al., 2015).

Scientific Research Applications

Synthesis and Evaluation in Heterocyclic Chemistry

A foundational aspect of research on this compound involves its role in the synthesis of heterocyclic derivatives, contributing significantly to the development of novel compounds with potential applications across different domains. For instance, research has shown that related naphthylacetamide compounds can be used to synthesize a variety of heterocyclic derivatives, including pyridines, pyrimidines, and oxazines, which were evaluated for their antimicrobial activities (Fadda, Rabie, Etman, & Fouda, 2015). These studies underscore the compound's versatility in synthesizing structurally diverse molecules.

Antimicrobial Activity

The antimicrobial potential of derivatives synthesized from compounds similar to "2-[5-chloro-6-oxo-4-(1-piperidinyl)-1(6H)-pyridazinyl]-N-1-naphthylacetamide" has been a significant area of investigation. Various studies have focused on synthesizing new chemical entities that exhibit antimicrobial properties, aiming to address the growing concern of antibiotic resistance. For example, derivatives synthesized from related compounds have demonstrated mild to moderate activity against both Gram-positive and Gram-negative bacteria, highlighting their potential as leads for developing new antimicrobial agents (Fadda, Rabie, Etman, & Fouda, 2015).

Contribution to Organic Synthesis

Research into compounds like "2-[5-chloro-6-oxo-4-(1-piperidinyl)-1(6H)-pyridazinyl]-N-1-naphthylacetamide" contributes to the broader field of organic synthesis, providing new methodologies and synthetic routes for constructing complex molecules. The synthesis of various heterocyclic derivatives from naphthylacetamide compounds not only expands the chemical space of organic compounds but also offers new tools and strategies for chemists in drug discovery and material science (Fadda, Rabie, Etman, & Fouda, 2015).